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Compound of Interest

Compound Name: 2-Bromo-6-chlorobenzaldehyde

Cat. No.: B1282812 Get Quote

Essential Safety and Handling Guide for 2-Bromo-6-
chlorobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromo-6-chlorobenzaldehyde. Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing risk to personnel and the environment.

Hazard Identification and Classification
2-Bromo-6-chlorobenzaldehyde is classified as a hazardous substance. The primary hazards

are summarized in the table below.

Hazard Category GHS Classification Key Phrase

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3 (Single Exposure)
H335: May cause respiratory

irritation
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Bromo-6-chlorobenzaldehyde to prevent

exposure.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact and

irritation.[1]

Eye and Face Protection
Chemical safety goggles with

side-shields or a face shield

To protect against splashes

and eye irritation.[1]

Skin and Body Protection Laboratory coat
To prevent contamination of

personal clothing.[1][2]

Respiratory Protection

Handle in a well-ventilated

area, preferably a chemical

fume hood.[1][2]

To minimize inhalation of dust

or vapors and prevent

respiratory irritation.[1][2]

Operational Procedures
Strict adherence to the following procedures is essential for the safe handling of 2-Bromo-6-
chlorobenzaldehyde.

Engineering Controls
Ventilation: Always handle this compound in a certified chemical fume hood to minimize the

risk of inhalation.[1][2]

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

in the immediate vicinity of the handling area.[2]

Standard Handling Protocol
Preparation:

Before starting any work, ensure all necessary PPE is available and in good condition.

Confirm that the chemical fume hood is functioning correctly.
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Have a spill kit readily available.

Handling:

Avoid all personal contact with the chemical, including inhalation of dust or vapors.[3]

Wear appropriate protective clothing to prevent skin exposure.[3]

Do not eat, drink, or smoke in the handling area.[3]

Keep the container tightly sealed when not in use.[4]

Storage:

Store in a cool, dry, and well-ventilated area.[2]

Keep the container tightly closed.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[2]

Spill Cleanup Protocol
In the event of a spill, follow these steps:

Immediate Actions:

Evacuate non-essential personnel from the area.

Ensure the area is well-ventilated, using the fume hood to draw vapors away.

Small Spills:

Wear the appropriate PPE, including respiratory protection if necessary.

Cover the spill with an inert absorbent material such as sand, earth, or vermiculite.[3][5]

Carefully sweep up the absorbed material, avoiding dust generation.[2]
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Place the waste in a sealed, labeled container for disposal.[2]

Large Spills:

Evacuate the area immediately and alert others.

Contact your institution's Environmental Health and Safety (EHS) department.

Prevent the spill from entering drains.[2][3]

Disposal Plan
2-Bromo-6-chlorobenzaldehyde and any contaminated materials must be disposed of as

hazardous waste.

Waste Collection and Segregation
Waste Container: Use a designated, properly labeled, and sealed waste container for all 2-
Bromo-6-chlorobenzaldehyde waste.[1] The container must be compatible with the

chemical.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2-Bromo-6-chlorobenzaldehyde," and the associated hazards.[1]

Segregation: Do not mix this waste with non-hazardous materials or other incompatible

chemical waste streams.[1] Contaminated materials such as gloves, weighing paper, and

pipette tips should be collected in a separate, clearly labeled container for solid hazardous

waste.[1]

Disposal Procedure
Collection: Collect all waste in the appropriate, labeled containers as described above.

Storage: Store the sealed waste container in a secure, well-ventilated waste accumulation

area, away from heat and incompatible materials.[1]

Arranging for Disposal: Contact your institution's EHS office or a licensed hazardous waste

disposal contractor to arrange for pickup and disposal.[1][2] Provide a complete and
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accurate description of the waste.[1]

Prohibition:Do not dispose of 2-Bromo-6-chlorobenzaldehyde down the drain or in regular

trash.[1]

Visual Workflow Guides
The following diagrams illustrate the key workflows for handling and disposing of 2-Bromo-6-
chlorobenzaldehyde.
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Caption: Safe Handling Workflow for 2-Bromo-6-chlorobenzaldehyde.
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Caption: Disposal Workflow for 2-Bromo-6-chlorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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